Cas no 654674-80-3 (2-Propenenitrile, 3-(4-hydroxy-3-nitrophenyl)-, (2E)-)

• Product Name: 2-Propenenitrile, 3-(4-hydroxy-3-nitrophenyl)-, (2E)-
• CAS No: 654674-80-3
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 1688079
• Update Time: 2024-09-03

2-Propenenitrile, 3-(4-hydroxy-3-nitrophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(4-hydroxy-3-nitrophenyl)-, (2E)-

• Inchi： 1S/C9H6N2O3/c10-5-1-2-7-3-4-9(12)8(6-7)11(13)14/h1-4,6,12H/b2-1+
• InChI Key： HIGKAQACZLXPEX-OWOJBTEDSA-N
• SMILES： C(#N)/C=C/C1=CC=C(O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 190.03788

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 344.6±32.0 °C(Predicted)
• PSA: 87.16
• pka: 6.19±0.35(Predicted)